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Compound of Interest

Compound Name: SHP099

Cat. No.: B15612028 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for

Laboratory Safety and Chemical Handling.

This document provides immediate and essential safety, logistical, and operational guidance for

the handling of SHP099, a potent and selective allosteric inhibitor of SHP2. Adherence to these

procedures is critical to ensure a safe laboratory environment and the integrity of your

research.

Immediate Safety and Handling
SHP099 is a chemical compound that requires careful handling to prevent adverse health

effects. The primary hazards associated with SHP099 are skin and eye irritation[1].

1.1 Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory for all personnel

handling SHP099.
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects against splashes and

airborne particles that can

cause serious eye irritation[1].

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact, which

can cause irritation[1].

Body Protection Laboratory coat
Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary

for handling large quantities or

when generating dust or

aerosols.

Minimizes inhalation of the

compound[1].

1.2 Engineering Controls

Proper engineering controls are the first line of defense in minimizing exposure to SHP099.

Control Specification

Ventilation
Work in a well-ventilated laboratory or under a

chemical fume hood.

Safety Stations
An accessible safety shower and eye wash

station must be available.

1.3 First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention[1].

Skin Contact

Wash off immediately with plenty of soap and

water. Remove contaminated clothing and wash

it before reuse. If skin irritation persists, seek

medical attention[1].

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Operational Plan: Storage and Preparation of
SHP099
Correct storage and preparation of SHP099 are vital for maintaining its stability and for

accurate experimental results.

2.1 Storage

Condition Specification

Temperature Store refrigerated.

Atmosphere Store in a dry, well-ventilated place.

Container Keep container tightly closed.

2.2 Preparation of Stock Solutions
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SHP099 is soluble in various solvents. The choice of solvent will depend on the specific

experimental requirements.

Solvent Concentration

DMSO ≥38 mg/mL

Ethanol 10 mg/mL[2]

Note: When preparing stock solutions, always add the solvent to the solid SHP099. For in vivo

experiments, a common vehicle is a formulation of 0.5% methylcellulose, 0.2% Tween 80 in

sterile water.

Disposal Plan
All waste containing SHP099 must be disposed of in accordance with local, state, and federal

regulations.

Waste Type Disposal Procedure

Solid SHP099 Dispose of as hazardous chemical waste.

Contaminated Labware
Decontaminate or dispose of as hazardous

waste.

Liquid Waste (e.g., unused stock solutions)
Collect in a designated, labeled hazardous

waste container.

Mechanism of Action: SHP2 Inhibition
SHP099 is a highly potent and selective allosteric inhibitor of SHP2 (Src homology region 2

domain-containing phosphatase 2). SHP2 is a non-receptor protein tyrosine phosphatase that

plays a crucial role in the RAS-ERK signaling pathway, which is a key regulator of cell

proliferation, differentiation, and survival. SHP099 binds to a tunnel-like allosteric site at the

interface of the N-SH2, C-SH2, and protein tyrosine phosphatase (PTP) domains of SHP2. This

binding stabilizes SHP2 in an auto-inhibited conformation, preventing its activation and

subsequent downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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